Cas no 940895-79-4 (Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;nickel(2+))

• Product Name: Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;nickel(2+)
• CAS No: 940895-79-4
• MF: C₂₀H₄₂N₄Ni
• MW: 397.267686367035
• MDL: MFCD28144557
• CID: 4728791
• PubChem ID: 139034405
• Update Time: 2025-10-23

Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;nickel(2+) Chemical and Physical Properties

Names and Identifiers

• Bis(N,N'-di-t-butylacetamidinato)nickel(II)
• Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;nickel(2+)
• Bis(N,N''-di-t-butylacetamidinato)nickel(II)
• DTXSID101334619
• Bis(N,N'-di-t-butylacetamidinato)nickel(Ni(t-Bu-Me-AMD)2)
• nickel(2+) bis(tert-butyl[1-(tert-butylimino)ethyl]azanide)
• 940895-79-4

• MDL： MFCD28144557
• Inchi： 1S/2C10H21N2.Ni/c2*1-8(11-9(2,3)4)12-10(5,6)7;/h2*1-7H3;/q2*-1;+2
• InChI Key： ZJLRHFANTKGIKE-UHFFFAOYSA-N
• SMILES： [Ni+2].[N-](/C(/C)=N/C(C)(C)C)C(C)(C)C.[N-](/C(/C)=N/C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 396.276289g/mol
• Monoisotopic Mass: 396.276289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7

Additional information on Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;nickel(2+)

Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;nickel(2+): A Comprehensive Overview

Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;nickel(2+) (CAS No. 940895-79-4) is a complex organic-inorganic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and catalysis. This compound, often referred to as Tert-butyl azanide nickel(2+), is characterized by its intricate molecular structure, which combines a tert-butyl azanide moiety with a nickel(2+) ion. The following sections provide a detailed overview of its chemical structure, synthesis methods, physical and chemical properties, and its potential applications in research and industry.

Chemical Structure and Synthesis

The molecular formula of Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;nickel(2+) is C10H20N3Ni. The compound features a tert-butyl azanide group coordinated to a nickel(2+) ion, forming a stable complex. The synthesis of this compound typically involves the reaction of tert-butyl azanide with a nickel(2+) salt in the presence of a suitable solvent and catalyst. Recent studies have explored various synthetic routes to optimize yield and purity, with methods such as microwave-assisted synthesis and solvent-free conditions showing promising results.

Physical and Chemical Properties

Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;nickel(2+) exhibits several notable physical and chemical properties that make it an interesting subject for research. It is generally a solid at room temperature, with a melting point ranging from 150°C to 160°C. The compound is insoluble in water but shows good solubility in organic solvents such as dichloromethane and dimethylformamide (DMF). Its stability under various conditions has been extensively studied, with findings indicating that it remains stable under moderate temperatures and in the absence of strong acids or bases.

Spectroscopic Analysis

Spectroscopic techniques play a crucial role in characterizing Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;nickel(2+). Infrared (IR) spectroscopy reveals characteristic peaks corresponding to the C-N and N-N bonds, while nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, including the coordination environment of the nickel(2+) ion. X-ray crystallography has also been employed to determine the precise three-dimensional structure of the compound, confirming the coordination geometry around the metal center.

Applications in Medicinal Chemistry

The unique properties of Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;nickel(2+) have led to its exploration in medicinal chemistry. Recent studies have focused on its potential as a catalyst in organic synthesis reactions relevant to drug discovery. Specifically, it has shown promise in promoting C-N bond formation reactions, which are crucial steps in the synthesis of many pharmaceutical compounds. Additionally, preliminary biological evaluations have indicated that this compound may exhibit antimicrobial activity, making it a potential candidate for further investigation as an antibacterial agent.

Catalytic Applications

In the field of catalysis, Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;nickel(2+) has demonstrated significant catalytic activity in various organic transformations. It has been successfully employed as a homogeneous catalyst for the coupling reactions of aryl halides with nucleophiles, achieving high yields and selectivities under mild reaction conditions. The ability of this compound to facilitate these reactions efficiently makes it an attractive option for industrial processes where cost-effective and environmentally friendly catalysts are required.

Environmental Impact and Safety Considerations

While Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;nickel(2+) offers numerous benefits in research and industrial applications, it is essential to consider its environmental impact and safety profile. Studies have shown that this compound is relatively stable under normal conditions but may decompose at high temperatures or in the presence of strong acids or bases. Proper handling and storage protocols should be followed to ensure safety. Additionally, efforts are underway to assess its biodegradability and potential ecological effects to ensure sustainable use.

Conclusion

Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;nickel(2+) (CAS No. 940895-79-4) is a multifaceted compound with a rich array of applications in medicinal chemistry and catalysis. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.